Cas no 496057-26-2 (5-Thiazolecarboxylicacid, 2-ethyl-4-methyl-, hydrazide)

• Product Name: 5-Thiazolecarboxylicacid, 2-ethyl-4-methyl-, hydrazide
• CAS No: 496057-26-2
• MF: C₇H₁₁N₃OS
• MW: 185.246739625931
• CID: 328222
• PubChem ID: 2758879
• Update Time: 2025-10-30

5-Thiazolecarboxylicacid, 2-ethyl-4-methyl-, hydrazide Chemical and Physical Properties

Names and Identifiers

• 5-Thiazolecarboxylicacid, 2-ethyl-4-methyl-, hydrazide
• 2-ethyl-4-methyl-1,3-thiazole-5-carbohydrazide
• 2-Ethyl-4-methyl-thiazole-5-carboxylic acidhydrazide
• AKOS006278927
• 2-Ethyl-4-methylthiazole-5-carbohydrazide
• DTXSID90374540
• 496057-26-2
• 5-Thiazolecarboxylicacid,2-ethyl-4-methyl-,hydrazide
• 2-ETHYL-4-METHYL-THIAZOLE-5-CARBOXYLICACIDHYDRAZIDE
• 2-Ethyl-4-methyl-thiazole-5-carboxylic acid hydrazide
• 2-ethyl-4-methylthiazole-5-carboxylic acid hydrazide

• MDL： MFCD03789238
• Inchi： 1S/C7H11N3OS/c1-3-5-9-4(2)6(12-5)7(11)10-8/h3,8H2,1-2H3,(H,10,11)
• InChI Key： MUHICXMVPQFLHG-UHFFFAOYSA-N
• SMILES： S1C(C(NN)=O)=C(C)N=C1CC

Computed Properties

• Exact Mass: 185.06200
• Monoisotopic Mass: 185.06228316g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 176
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 96.2Ų

Experimental Properties

• Melting Point: 99-102°C
• PSA: 96.25000
• LogP: 1.70860

Additional information on 5-Thiazolecarboxylicacid, 2-ethyl-4-methyl-, hydrazide

Introduction to 5-Thiazolecarboxylic acid, 2-ethyl-4-methyl-, hydrazide (CAS No. 496057-26-2)

5-Thiazolecarboxylic acid, 2-ethyl-4-methyl-, hydrazide, identified by the Chemical Abstracts Service Number (CAS No.) 496057-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to the thiazole derivative class, which is well-documented for its diverse biological activities and potential applications in drug development. The structural features of this molecule, particularly the presence of a hydrazide functional group and specific alkyl substitutions, make it a valuable intermediate in the synthesis of more complex pharmacophores.

The thiazole core is a heterocyclic aromatic ring system consisting of sulfur, nitrogen, and carbon atoms. Thiazole derivatives are widely recognized for their broad spectrum of biological activities, including antimicrobial, antiviral, anti-inflammatory, and anticancer properties. The hydrazide moiety (-NH-NH₂) introduces reactivity that can be exploited in various synthetic pathways, enabling the formation of amides, ureas, or other functional groups essential for drug design. The 2-ethyl-4-methyl substitution pattern further tailors the electronic and steric properties of the molecule, influencing its interactions with biological targets.

In recent years, there has been a surge in research focused on developing novel thiazole-based compounds due to their promising pharmacological profiles. For instance, studies have demonstrated that modifications within the thiazole ring can significantly alter the binding affinity and selectivity of these molecules toward specific enzymes or receptors. The hydrazide derivative (CAS No. 496057-26-2) has been explored as a precursor in the synthesis of kinase inhibitors, which are critical in targeted cancer therapies. Kinase inhibitors often require precise functionalization to achieve high efficacy while minimizing off-target effects.

One notable application of 5-Thiazolecarboxylic acid, 2-ethyl-4-methyl-, hydrazide is its role as a key intermediate in the development of small-molecule modulators for protein-protein interactions (PPIs). PPIs are involved in numerous cellular processes and represent an attractive therapeutic target for diseases such as cancer and neurodegenerative disorders. By designing molecules that disrupt or enhance specific PPIs, researchers can modulate signaling pathways that contribute to disease pathogenesis. The structural flexibility offered by the thiazole-hydrazide scaffold allows for the optimization of binding interactions with PPI targets.

Advances in computational chemistry have further enhanced the design and discovery of thiazole derivatives like 5-Thiazolecarboxylic acid, 2-ethyl-4-methyl-, hydrazide. Molecular docking simulations and virtual screening techniques enable researchers to predict binding affinities and optimize molecular structures before experimental synthesis. These computational approaches have accelerated the identification of lead compounds with high potential for further development into therapeutic agents. Additionally, high-throughput screening (HTS) platforms have been utilized to assess the biological activity of large libraries of thiazole derivatives, including those derived from CAS No. 496057-26-2.

The synthesis of 5-Thiazolecarboxylic acid, 2-ethyl-4-methyl-, hydrazide involves multi-step organic transformations that highlight its versatility as a building block. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group manipulations to introduce the desired substituents. The hydrazide group can be further modified through amidation or coupling reactions to generate more complex structures. Such synthetic strategies are integral to medicinal chemistry pipelines where rapid access to diverse molecular scaffolds is essential.

Recent studies have also explored the pharmacokinetic properties of thiazole derivatives to improve their suitability as drug candidates. Factors such as solubility, metabolic stability, and bioavailability are critical considerations during drug development. The hydrazide moiety can influence these properties depending on its orientation within the molecule and its ability to engage with biological systems favorably. By optimizing these features, researchers aim to enhance the overall therapeutic index of compounds like CAS No. 496057-26-2.

In conclusion,5-Thiazolecarboxylic acid, 2-ethyl-4-methyl-, hydrazide represents a promising compound with significant potential in pharmaceutical research and development. Its unique structural attributes make it a valuable tool for synthesizing biologically active molecules targeting various diseases. As research continues to uncover new applications for thiazole derivatives,CAS No. 496057-26-2 is likely to remain a key intermediate in innovative drug discovery efforts aimed at addressing unmet medical needs.